3-Bromo-4-chloro-5-cyclopropoxypyridine

• Molecular Formula: C8H7BrClNO
• Molecular Weight: 248.50 g/mol
• IUPAC Name: 3-bromo-4-chloro-5-cyclopropyloxypyridine
• InChI: InChI=1S/C8H7BrClNO/c9-6-3-11-4-7(8(6)10)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: WGZSVXGVIQLXDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2Cl)Br

Description

3-Bromo-4-chloro-5-cyclopropoxypyridine is a halogenated pyridine derivative featuring bromo (Br), chloro (Cl), and cyclopropoxy substituents at positions 3, 4, and 5, respectively. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric profile.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-chloro-5-cyclopropoxypyridine typically involves halogenation and cyclopropoxylation reactions. One common method is the bromination of 4-chloro-5-cyclopropoxypyridine using bromine in the presence of a suitable solvent such as carbon tetrachloride. The reaction is carried out at low temperatures to control the reactivity and ensure selective bromination .

Industrial Production Methods

Industrial production of 3-Bromo-4-chloro-5-cyclopropoxypyridine may involve large-scale halogenation processes using automated reactors. The reaction conditions are optimized to achieve high yields and purity of the final product. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-chloro-5-cyclopropoxypyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding pyridine N-oxides or reduction to remove halogen atoms.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide are used under basic conditions.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid are employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Coupling Reactions: Palladium catalysts and organoboron reagents are commonly used in Suzuki-Miyaura coupling.

Major Products Formed

The major products formed from these reactions include substituted pyridines, pyridine N-oxides, and various coupled products depending on the specific reagents and conditions used.

Scientific Research Applications

3-Bromo-4-chloro-5-cyclopropoxypyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in the development of new synthetic methodologies.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug discovery and development, particularly as a lead compound for designing new pharmaceuticals.

Industry: The compound is used in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Bromo-4-chloro-5-cyclopropoxypyridine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Research Implications

• Medicinal Chemistry: The cyclopropoxy group’s metabolic stability makes the target compound a candidate for protease inhibitors or kinase-targeted therapies.
• Materials Science: Halogenated pyridines with bulky substituents are explored as ligands in catalytic systems or as precursors for functionalized polymers .